Cas no 1351140-16-3 (7-(((4-Methylpyrimidin-2-yl)amino)(4-(trifluoromethyl)phenyl)methyl)quinolin-8-ol)

• Product Name: 7-(((4-Methylpyrimidin-2-yl)amino)(4-(trifluoromethyl)phenyl)methyl)quinolin-8-ol
• CAS No: 1351140-16-3
• MF: C₂₂H₁₇F₃N₄O
• MW: 410.391794919968
• CID: 5520841
• PubChem ID: 67126853
• Update Time: 2025-09-18

7-(((4-Methylpyrimidin-2-yl)amino)(4-(trifluoromethyl)phenyl)methyl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 7-[[(4-methyl-2-pyrimidinyl)amino][4-(trifluoromethyl)phenyl]methyl]-
• 7-(((4-Methylpyrimidin-2-yl)amino)(4-(trifluoromethyl)phenyl)methyl)quinolin-8-ol
• F84428
• 7-[[(4-methylpyrimidin-2-yl)amino]-[4-(trifluoromethyl)phenyl]methyl]quinolin-8-ol
• 1351140-16-3
• SCHEMBL1700903
• PFCKQDHXCWWBSM-UHFFFAOYSA-N

• Inchi： 1S/C22H17F3N4O/c1-13-10-12-27-21(28-13)29-18(15-4-7-16(8-5-15)22(23,24)25)17-9-6-14-3-2-11-26-19(14)20(17)30/h2-12,18,30H,1H3,(H,27,28,29)
• InChI Key： PFCKQDHXCWWBSM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(NC3=NC=CC(C)=N3)C3=CC=C(C(F)(F)F)C=C3)C=2O)C=CC=1

Computed Properties

• Exact Mass: 410.13544566g/mol
• Monoisotopic Mass: 410.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines